Cas no 2137992-12-0 (4-oxospiro2.4heptane-5-carbaldehyde)

• Product Name: 4-oxospiro2.4heptane-5-carbaldehyde
• CAS No: 2137992-12-0
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 5908208
• PubChem ID: 165841476
• Update Time: 2025-07-13

4-oxospiro2.4heptane-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-oxospiro2.4heptane-5-carbaldehyde
• 2137992-12-0
• 4-oxospiro[2.4]heptane-5-carbaldehyde
• EN300-1127790

• Inchi： 1S/C8H10O2/c9-5-6-1-2-8(3-4-8)7(6)10/h5-6H,1-4H2
• InChI Key： IVIJERKKNIBMJD-UHFFFAOYSA-N
• SMILES： O=C1C(C=O)CCC21CC2

Computed Properties

• Exact Mass: 138.068079557g/mol
• Monoisotopic Mass: 138.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 34.1Ų

Additional information on 4-oxospiro2.4heptane-5-carbaldehyde

Exploring the Unique Properties and Applications of 4-oxospiro[2.4]heptane-5-carbaldehyde (CAS No. 2137992-12-0)

In the realm of organic chemistry, 4-oxospiro[2.4]heptane-5-carbaldehyde (CAS No. 2137992-12-0) stands out as a fascinating compound with a distinctive spirocyclic structure. This molecule, characterized by its carbonyl and aldehyde functional groups, has garnered significant attention for its potential applications in pharmaceuticals, fragrances, and specialty chemicals. Researchers and industry professionals are increasingly exploring its synthetic utility, particularly in the development of novel bioactive compounds and flavor enhancers.

The spiro[2.4]heptane core of this compound is a rare and intriguing scaffold in organic synthesis. Its unique geometry, featuring a quaternary carbon center, offers steric and electronic properties that can influence reactivity in ways that linear or monocyclic structures cannot. This makes 4-oxospiro[2.4]heptane-5-carbaldehyde a valuable building block for constructing complex molecules with tailored functionalities. Recent studies have highlighted its role in the synthesis of chiral intermediates, which are critical for producing enantiomerically pure drugs and agrochemicals.

One of the most compelling aspects of CAS No. 2137992-12-0 is its versatility in green chemistry applications. As the chemical industry shifts toward sustainable practices, this compound's potential as a biodegradable precursor has become a hot topic. Its aldehyde group, for instance, can participate in atom-efficient reactions such as reductive amination or aldol condensations, minimizing waste and energy consumption. These attributes align with the growing demand for eco-friendly synthetic routes in both academia and industry.

From a commercial perspective, 4-oxospiro[2.4]heptane-5-carbaldehyde has found niche applications in the flavor and fragrance sector. Its spirocyclic framework contributes to unique olfactory profiles, making it a candidate for high-end perfumery. Additionally, its potential as a cross-coupling partner in metal-catalyzed reactions has sparked interest in materials science, particularly for designing functional polymers with enhanced thermal stability.

In the context of drug discovery, this compound's rigid molecular architecture offers advantages for modulating pharmacokinetic properties. Medicinal chemists are investigating its incorporation into small-molecule therapeutics targeting neurological disorders and metabolic diseases. The aldehyde moiety also serves as a handle for click chemistry applications, enabling rapid diversification of compound libraries for high-throughput screening.

As research into CAS No. 2137992-12-0 advances, computational chemists are employing molecular modeling techniques to predict its behavior in complex systems. These studies are crucial for optimizing its use in catalysis and understanding its interactions with biological targets. Furthermore, the compound's stability under various pH conditions makes it a promising candidate for formulation science, particularly in controlled-release applications.

The synthesis of 4-oxospiro[2.4]heptane-5-carbaldehyde typically involves multistep organic transformations, with recent efforts focusing on streamlining these processes. Innovations in flow chemistry and photocatalysis have demonstrated potential for improving yield and selectivity. These advancements address key challenges in scaling up production while maintaining the compound's high purity—a critical factor for end-use applications.

Looking ahead, the scientific community anticipates broader adoption of this compound in material innovation. Its spirocyclic core could inspire new designs for organic electronics, such as light-emitting diodes (OLEDs) or molecular sensors. As analytical techniques like cryo-EM and NMR spectroscopy continue to evolve, deeper insights into its conformational dynamics will likely unlock further applications across interdisciplinary fields.

For researchers seeking reliable data on CAS No. 2137992-12-0, comprehensive spectroscopic characterization (including IR, MS, and ¹³C NMR) is now available in leading chemical databases. This transparency supports reproducibility—a cornerstone of modern synthetic chemistry—while facilitating its integration into automated synthesis platforms and AI-driven molecular design workflows.

In conclusion, 4-oxospiro[2.4]heptane-5-carbaldehyde exemplifies how structurally innovative compounds can bridge gaps between fundamental research and industrial innovation. Its dual functionality as both a reactive handle and a sterically constrained scaffold positions it at the forefront of molecular engineering—a testament to the enduring creativity of organic chemists in addressing contemporary scientific challenges.